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Efficacy Data & Experimental Protocols

The table below summarizes core quantitative data from a rabbit ear model study to help you establish

baseline expectations for your experiments [1] [2].

Non- Vehicle
CH (0.25 CH (1.25 CH (2.5
Parameter Treatment Control
mg/ml) mg/ml) mg/ml)
Group (DMSO)
Scar Elevation >1 (Baseline) >1 (Similar to No Significant Significant
Index (SEI) Non- significant decrease decrease
Treatment) change (P<0.001) (P<0.001)
Epidermal >1 (Baseline) >1 (Similar to No Significant Significant
Thickness Index Non- significant decrease decrease
(ETI) Treatment) change (P<0.001) (P<0.001)
Collagen Type | Baseline Similar to Not Significant Significant
Non- significant decrease decrease
Treatment (P<0.05) (P<0.05)
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Detailed Experimental Protocol
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CH (2.5
mg/ml)

Significant
decrease
(P<0.05)
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Here is the methodology used to generate the data above, which you can adapt for your own work [1] [2]:

¢ Animal Model: Ten New Zealand white rabbits (2.5-3 kg, male and female).
¢ Hypertrophic Scar Induction: Four 10 mm diameter full-thickness wounds were created on the
ventral side of each ear using a biopsy punch. Hypertrophic scars were allowed to form over 35 days.

e Group Allocation & Dosing:

o Non-treatment group: Scars were left untreated.
o Vehicle control group: Received 50 pl intralesional injections of DMSO once a week for 4

weeks.

o CH treatment groups: Received 50 pl intralesional injections of CH dissolved in DMSO at

concentrations of 0.25, 1.25, and 2.5 mg/ml, once a week for 4 weeks.
e Sample Collection: Scar tissues were collected one week after the final injection (day 63). Half of

each sample was fixed in 10% formalin for histology, and the other half was frozen at -80°C for

ELISA.

¢ Key Assessment Methods:

o Histology: Hematoxylin and Eosin (H&E) staining was used to measure the Scar Elevation
Index (SEI) and Epidermal Thickness Index (ETI).
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o Collagen Deposition: Masson's Trichrome staining was used to quantify total collagen fibers
(blue area).

o Protein Analysis: ELISA was used to determine the levels of Collagen Type I, Collagen Type
Ill, and Matrix Metalloproteinase-1 (MMPL1) in scar tissues.

This experimental workflow can be visualized as follows:
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Frequently Asked Questions & Troubleshooting

e What is the optimal dosing concentration for CH? Based on the referenced study, the effective
concentrations for intralesional CH are 1.25 mg/ml and 2.5 mg/ml. The 0.25 mg/ml concentration did
not show significant effects. Doses were administered in a volume of 50 pl per injection site, once per

week for four weeks [2].

e How do I properly formulate CH for injection? CH was dissolved in dimethyl sulfoxide (DMSO) to
create the stock solution for injection [2]. DMSO also served as the vehicle control. Ensure proper

sterile filtration (e.g., through a 0.22 pm filter) of the final solution before injection.

e Why are my results inconsistent with the literature? Injection Timing: Confirm that treatment is
initiated only after HS is fully formed. The protocol started injections on day 35 post-wounding, after
macroscopic and histological confirmation of HS [2]. Animal Model: Ensure your HS model is
correctly established. The rabbit ear model is valid because the skin on the ventral side has a tight

cartilage backing, which inhibits wound contraction and promotes HS formation similar to humans [2].

e The therapeutic effect seems suboptimal, what can be improved? Consider a Sustained-Release
System: The rapid metabolism of free drugs can limit efficacy. Recent research explores using
hydrogels for sustained release. One study developed an exosome-loaded GelMA hydrogel (Exos-
GelMA) that maintained drug concentration at the wound site and significantly improved outcomes by
reducing collagen deposition and VEGF expression [3]. This approach could be adapted for CH

delivery.

Proposed Molecular Mechanism of Catechin Hydrate

The anti-fibrotic effects of CH are likely linked to the suppression of collagen synthesis. The diagram below

illustrates this proposed pathway.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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